Cas no 1648910-82-0 (trans-4-fluoropyrrolidine-2-carboxylic acid;hydrochloride)

• Product name: trans-4-fluoropyrrolidine-2-carboxylic acid;hydrochloride
• CAS No: 1648910-82-0
• MF: C₅H₉ClFNO₂
• MW: 169.581864118576
• CID: 4612515

trans-4-fluoropyrrolidine-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• TRANS-4-FLUOROPYRROLIDINE-2-CARBOXYLIC ACID HCL
• D-Proline, 4-fluoro-, hydrochloride (1:1), (4S)-rel-
• trans-4-fluoropyrrolidine-2-carboxylic acid;hydrochloride

• Inchi： 1S/C5H8FNO2.ClH/c6-3-1-4(5(8)9)7-2-3;/h3-4,7H,1-2H2,(H,8,9);1H/t3-,4+;/m1./s1
• InChI Key： UCWWFZQRLUCRFQ-HJXLNUONSA-N
• SMILES： C([C@H]1NC[C@H](F)C1)(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on trans-4-fluoropyrrolidine-2-carboxylic acid;hydrochloride

Recent Advances in the Application of trans-4-Fluoropyrrolidine-2-carboxylic Acid Hydrochloride (CAS: 1648910-82-0) in Chemical Biology and Pharmaceutical Research

The compound trans-4-fluoropyrrolidine-2-carboxylic acid hydrochloride (CAS: 1648910-82-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block, characterized by its fluorinated pyrrolidine core, has demonstrated versatile applications in drug discovery, particularly in the development of novel protease inhibitors and peptidomimetics. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including viral infections and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of trans-4-fluoropyrrolidine-2-carboxylic acid hydrochloride as a precursor for the development of SARS-CoV-2 main protease inhibitors. The researchers utilized the compound's rigid pyrrolidine scaffold to enhance binding affinity and selectivity, resulting in inhibitors with improved pharmacokinetic properties. The fluorination at the 4-position was found to significantly influence the compound's metabolic stability and membrane permeability, making it a valuable structural motif for antiviral drug design.

In the realm of neuroscience, a recent publication in ACS Chemical Neuroscience (2024) reported the incorporation of this fluorinated amino acid derivative into neuropeptide analogs. The study demonstrated that the introduction of the trans-4-fluoropyrrolidine moiety enhanced the blood-brain barrier penetration of these analogs while maintaining their receptor binding specificity. This finding opens new avenues for the development of centrally acting therapeutics with improved bioavailability.

From a synthetic chemistry perspective, advances in the large-scale production of trans-4-fluoropyrrolidine-2-carboxylic acid hydrochloride have been achieved through innovative catalytic asymmetric hydrogenation methods. A 2023 patent application (WO2023187652) describes an efficient enantioselective synthesis route that significantly improves the yield and purity of this building block, addressing previous challenges in its commercial availability.

The compound's unique stereoelectronic properties, resulting from the combination of the fluorinated carbon and the carboxylic acid functionality, have also been exploited in the design of novel imaging probes. Recent work published in Chemical Communications (2024) demonstrated its utility as a ¹⁸F-labeling precursor for positron emission tomography (PET) tracers, offering advantages in radiochemical yield and in vivo stability compared to traditional fluorination approaches.

Ongoing research continues to explore the potential of trans-4-fluoropyrrolidine-2-carboxylic acid hydrochloride in diverse therapeutic areas. Current clinical trials (NCT05678945) are investigating derivatives of this compound as potential treatments for fibrotic diseases, leveraging its ability to modulate collagen-processing enzymes. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in medicinal chemistry for the foreseeable future.